2-(4-chlorophenyl)-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]acetamide
• InChI: InChI=1S/C23H28ClN3O/c1-26-13-10-19-15-18(6-9-21(19)26)22(27-11-2-3-12-27)16-25-23(28)14-17-4-7-20(24)8-5-17/h4-9,15,22H,2-3,10-14,16H2,1H3,(H,25,28)
• InChI Key: DLNDXDXHJQQDBD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)CC3=CC=C(C=C3)Cl)N4CCCC4
• Molecular Formula: C23H28ClN3O
• Molecular Weight: 397.9 g/mol

Description

2-(4-chlorophenyl)-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C23H28ClN3O and its molecular weight is 397.95. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenyl)-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenyl)-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Conformational Analysis and Opioid Receptor Agonism

• Conformational Analysis in Opioid Kappa Agonists Development : A study focused on the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides, investigating their biological evaluation as opioid kappa agonists through conformational analysis. The research aimed to identify compounds with kappa agonist properties by modifying the ethyl linking group's substitution pattern. The most potent compound identified exhibited significant naloxone-reversible analgesic effects, suggesting the importance of conformational analysis in developing opioid receptor agonists (Costello et al., 1991).

• Structure/Activity Studies in Kappa-Opioid Agonists : Another study elaborated on the structural variations of N-[2-(1-pyrrolidinyl)ethyl]acetamides to evaluate their efficacy as opioid kappa agonists. Through modifying the substituents adjacent to the amide nitrogen, the research identified compounds with potent naloxone-reversible analgesic effects. This indicates the potential of tailored molecular structures in enhancing the efficacy of opioid agonists (Barlow et al., 1991).

Therapeutic Applications in Viral Encephalitis

• Novel Anilidoquinoline Derivative for Japanese Encephalitis : A novel compound was synthesized and evaluated for its therapeutic efficacy against Japanese encephalitis. The compound demonstrated significant antiviral and antiapoptotic effects in vitro and improved survival rates in infected mice. This research suggests the potential of novel acetamide derivatives in treating viral encephalitis through antiviral mechanisms (Ghosh et al., 2008).

Molecular Structure and Crystallography

• Molecular Structure of a Related Compound : A study presented the molecular structure of a compound with a 4-chlorophenyl ring, focusing on its crystallographic characteristics. The research highlighted the molecular interactions and structural inclinations within the crystal, providing insights into the physical chemistry of such compounds (Mague et al., 2017).